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Compound of Interest

Compound Name: 2-Chlorobutane

Cat. No.: B7769336

Essential Safety and Handling Guide for 2-
Chlorobutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of 2-Chlorobutane (CAS No. 78-86-4), a highly flammable and potentially hazardous
chemical. Adherence to these guidelines is paramount to ensure personal safety, prevent
accidents, and maintain a secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)

The first line of defense when handling 2-Chlorobutane is the correct use of personal
protective equipment. All handling of this chemical should be conducted in a certified and
properly functioning chemical fume hood to minimize inhalation exposure.[1]
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PPE Category Item Specification Rationale
Tightly fitting,
compliant with OSHA Protects against
Eye Protection Safety Goggles 29 CFR 1910.133 or splashes and airborne

European Standard
EN166.[2][3][4]

particles.

Face Shield

To be worn in
conjunction with

safety goggles.

Provides a secondary
layer of protection for
the face.[5]

Hand Protection

Chemical-Resistant

Gloves

Nitrile rubber gloves
are commonly
recommended;
however, it is crucial
to consult the glove
manufacturer's
compatibility chart for
the specific product in

use.[2]

Protects skin from
direct contact and
potential irritation or
absorption.[2][4]

Body Protection

Laboratory Coat

Fire/flame resistant
(100% cotton is a
minimum requirement)
and impervious
material.[1][6][7]

Protects skin and
personal clothing from
contamination.
Synthetic materials
should be avoided as
they can melt if
ignited.[6]

Chemical-Resistant

Apron

To be worn over the
lab coat when
handling larger
quantities or when
there is a significant

splash risk.

Provides an additional
barrier against

chemical splashes.

Respiratory Protection

Chemical Fume Hood

All handling of 2-
Chlorobutane should

be conducted within a

Minimizes inhalation
exposure to
flammable and
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properly functioning potentially harmful

chemical fume hood. vapors.

[2](6]

For emergency

situations (e.qg., spills) Provides respiratory

Air-Purifying outside of a fume protection in the event
Respirator (APR) hood. Equipped with of an unexpected
organic vapor release.[8]
cartridges.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for the safe handling of 2-Chlorobutane. The following
workflow outlines the key steps from preparation to post-handling.

1. Preparation and Pre-Handling Check:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2-Chlorobutane.

Ensure Proper Ventilation: Confirm that the chemical fume hood is operational and providing
adequate ventilation.[2][6]

Assemble all necessary PPE as detailed in the table above.

Prepare a Spill Kit: Have a spill kit readily available containing inert absorbent material (e.g.,
vermiculite, sand), a sealed container for waste, and any other materials specified in your
institution's EHS protocols.[9]

Identify Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire
extinguisher.[7][8]

. Handling and Use:

Grounding and Bonding: When transferring 2-Chlorobutane from one container to another,
especially in larger quantities, ensure that containers are properly grounded and bonded to
prevent the buildup of static electricity, which can be an ignition source.[2][3][10]

Use Spark-Proof Tools: Employ tools made of non-sparking materials to avoid accidental
ignition of flammable vapors.[2][10]
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Avoid Ignition Sources: Keep 2-Chlorobutane away from open flames, hot surfaces, sparks,
and other potential ignition sources.[3][6][11] Never heat with an open flame; use a water or
oil bath if heating is necessary.[1][11]

Keep Containers Closed: When not in use, ensure that containers of 2-Chlorobutane are
tightly sealed to prevent the escape of flammable vapors.[2][6]

. Post-Handling and Storage:

Decontamination: Thoroughly wash hands and any potentially exposed skin with soap and
water after handling.[2]

Proper Storage: Store 2-Chlorobutane in a cool, dry, and well-ventilated area designated for
flammable liquids.[2][12] It should be stored away from incompatible substances such as
strong oxidizing agents.[2][3][13]

Disposal Plan: Managing 2-Chlorobutane Waste

Proper disposal of 2-Chlorobutane and contaminated materials is critical to ensure personnel
safety and environmental protection. As a halogenated solvent, it requires specific disposal
procedures.

Waste Segregation is Key:

Do not mix halogenated solvent waste like 2-Chlorobutane with non-halogenated organic
waste.[9][14] Keeping these waste streams separate can significantly reduce disposal costs
and complexity.[9]

Collect waste 2-Chlorobutane in a designated, properly labeled, and sealed container.[9]
Step-by-Step Disposal Procedure:

» Container Selection: Use a compatible, leak-proof container with a secure screw-top cap for
waste collection. These are often provided by your institution's Environmental Health and
Safety (EHS) department.[2][14]

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2-Chlorobutane,” and any other required information as per your institution's protocol.[9]

o Accumulation: Collect waste in a designated satellite accumulation area.
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e Secondary Containment: Store the waste container within secondary containment, such as a
chemically resistant tub, to contain any potential leaks.[9]

e Arrange for Pickup: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste. Disposal should be carried out by a licensed professional
waste disposal service, typically through incineration.[15]

Quantitative Data Summary

Property Value

Flash Point -15 °C (5 °F)[3][4][5][8][10]
Autoignition Temperature 460 °C (860 °F)[3][4][10]

Lower Explosion Limit (LEL) 1.7% - 2.0%][3][8][10][15]

Upper Explosion Limit (UEL) 8.8%[3][8][10]

Boiling Point 68 - 70 °C (154.4 - 158 °F)[5][10][15]
Melting Point -140 °C (-220 °F)[5][10][15]

Vapor Density 3.2 (Air = 1.0)[10]

Safe Handling Workflow Diagram

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Chlorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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